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Compound of Interest

Compound Name: 4-Methoxybenzyl formate

Cat. No.: B093505 Get Quote

Abstract
4-Methoxybenzyl formate, also known as anisyl formate, is a versatile organic compound with

significant applications spanning from synthetic organic chemistry to the flavor and fragrance

industry. Its utility is intrinsically linked to the properties of the 4-methoxybenzyl (PMB) moiety, a

widely employed protecting group for various functional groups in the synthesis of complex

molecules, including pharmaceuticals. This guide provides a comprehensive overview of the

core chemical properties, spectroscopic profile, synthesis, and reactivity of 4-Methoxybenzyl
formate. It further details its applications, particularly in the context of drug development, and

outlines essential safety and handling protocols, offering a holistic resource for researchers and

chemical professionals.

Introduction and Compound Profile
4-Methoxybenzyl formate (Figure 1) is a carboxylic ester characterized by a formate group

attached to a 4-methoxybenzyl substituent.[1] It is classified as a benzyloxycarbonyl

compound.[2] While found naturally in vanilla, it is predominantly produced synthetically for

commercial use.[3] Its pleasant floral, fruity, and anisic odor makes it a valuable component in

the flavor and fragrance industry.[1]

However, for synthetic chemists, its significance lies primarily with the 4-methoxybenzyl (PMB)

group. The PMB group is a cornerstone in protecting group strategy due to its stability across a

range of reaction conditions and, crucially, its susceptibility to selective removal under specific

oxidative or acidic conditions that often leave other protecting groups, like the standard benzyl
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(Bn) group, intact.[4][5] This guide will explore the chemical principles that make 4-
methoxybenzyl formate and its derivatives indispensable tools in modern organic synthesis.

Figure 1: Chemical Structure of 4-Methoxybenzyl Formate
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Reactants & Setup

Reaction & Workup

Purification & Product

4-Methoxybenzyl Alcohol

Stir at RT (2-4h)
Monitor by TLC

Formyl Chloride Triethylamine Anhydrous DCM @ 0°C

Quench with H₂O

Sequential Washes:
1. 1M HCl

2. Sat. NaHCO₃

3. Brine

Dry (MgSO₄) & Filter

Concentrate in vacuo

Vacuum Distillation or
Column Chromatography

Pure 4-Methoxybenzyl Formate
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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